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Compound of Interest

Compound Name: 4-(trans-4-Pentylcyclohexyl)phenol

CAS No.: 82575-69-7

Cat. No.: B2864145

Get Quote

Mesogenic Scaffolds in Material Science and
Medicinal Chemistry[1][2]
CAS Number: 82575-69-7 Synonyms: 4-(trans-4-n-Pentylcyclohexyl)phenol; 5CP; 1-(trans-4-

Pentylcyclohexyl)-4-hydroxybenzene Molecular Formula: C₁₇H₂₆O Molecular Weight: 246.39

g/mol [1][2][3][4][5]

Executive Summary
4-(trans-4-Pentylcyclohexyl)phenol (CAS 82575-69-7) is a high-performance mesogenic

intermediate critical to the liquid crystal (LC) industry and increasingly relevant in medicinal

chemistry as a hydrophobic scaffold.[1][2][6] Its utility stems from the trans-1,4-cyclohexylene

moiety, which confers a rigid, rod-like (calamitic) geometry essential for nematic phase stability.

[1][2]

This guide provides a rigorous technical analysis of the compound’s synthesis,

characterization, and application.[2] It is designed for process chemists and researchers
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requiring high-purity protocols and an understanding of the stereochemical challenges inherent

in synthesizing trans-disubstituted cyclohexanes.[1][2]

Part 1: Molecular Architecture & Physicochemical
Properties[1][2]
The efficacy of CAS 82575-69-7 relies entirely on its stereochemistry.[1][2] The cyclohexane

ring can exist in cis or trans configurations.[1][2] Only the trans isomer provides the linearity

required for liquid crystallinity and specific receptor binding pockets in drug discovery.[1][2]

Property Value / Description Significance

Configuration Trans-1,4-disubstituted

Ensures equatorial-equatorial

orientation of substituents,

maximizing linearity and

thermodynamic stability.[1][2]

Melting Point 138.0 – 142.0 °C

High crystallinity indicates

strong intermolecular Van der

Waals forces.[2]

Phase Behavior
Monotropic/Enantiotropic

Nematic

Acts as a rigid core component

in LC mixtures to widen the

nematic temperature range.[2]

Solubility

Soluble in organic solvents

(DCM, Toluene); Insoluble in

water

Lipophilic nature makes it an

excellent candidate for

hydrophobic pockets in protein

targets.

Purity Standard > 99.5% (GC/HPLC)

Impurities (especially cis-

isomers) drastically depress

the clearing point of LC

mixtures.[1][2]

Structural Logic: The Trans-Effect
In the trans isomer, both the bulky pentyl group and the phenol group occupy equatorial

positions (diequatorial).[1][2] This minimizes 1,3-diaxial interactions, making the trans isomer
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thermodynamically more stable than the cis isomer (where one group must be axial) by

approximately 1.7 kcal/mol.[2]
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Figure 1: Causal relationship between stereochemistry and functional properties.[1][2] The

trans-configuration is non-negotiable for high-performance applications.[1][2]

Part 2: Synthetic Pathways & Process Chemistry[1][2]
The synthesis of CAS 82575-69-7 presents a classic problem in organic synthesis:

Stereocontrol. Direct hydrogenation often yields a mixture of cis and trans isomers.[1][2] The

protocol below prioritizes the isolation of the thermodynamic trans product via equilibration.

Core Reaction: Catalytic Hydrogenation & Isomerization
Precursor: 4'-Pentyl-4-biphenylol (or 4-(4-pentylphenyl)phenol).[1][2]

Step-by-Step Protocol:

Hydrogenation (Reduction):

Reagents: 4'-Pentyl-4-biphenylol, 5% Pd/C (Catalyst), Isopropanol (Solvent).[1][2]

Conditions: High pressure (50–100 bar H₂), 100–120°C.[1][2]
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Mechanism: The aromatic ring bearing the alkyl chain is reduced.[1][2] Note that the

phenol ring usually remains aromatic under these conditions due to resonance

stabilization, provided the catalyst/conditions are selective.[2]

Outcome: A mixture of cis and trans isomers (often ~70:30 favoring cis due to kinetic

control).[1][2]

Isomerization (The Critical Step):

Rationale: To convert the kinetic cis product to the thermodynamic trans product.[1][2]

Reagents: Potassium tert-butoxide (t-BuOK) or Aluminum chloride (AlCl₃) depending on

the protecting group strategy, though base-catalyzed equilibration is common for free

phenols or ethers.[1][2]

Process: Reflux the crude mixture in a high-boiling solvent (e.g., Diglyme or Xylene) with

the base catalyst.

Mechanism: Deprotonation alpha to the ring junction (if ketone intermediate) or

radical/catalytic surface re-equilibration allows the ring to flip.[1][2] For the phenol

derivative, high-temperature catalytic equilibration (Raney Ni) is often used.[1][2]

Target: >90% trans content.

Purification:

Crystallization: The trans isomer has a significantly higher melting point and lower

solubility in cold alkanes (e.g., Hexane/Heptane) than the cis isomer.[2]

Procedure: Dissolve crude solid in hot heptane. Cool slowly to 0°C. The trans isomer

precipitates as white needles.[1][2] Filter and wash.[1][2]
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Figure 2: Synthetic workflow emphasizing the isomerization step required to achieve the trans-

configuration.

Part 3: Analytical Characterization[1][2]
Validating the identity and purity of CAS 82575-69-7 requires a multi-modal approach.

1. Gas Chromatography (GC)[1][2]
Purpose: Quantify cis vs. trans isomeric ratio.
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Method: Capillary column (e.g., HP-5 or DB-5).[1][2]

Observation: The trans isomer typically elutes after the cis isomer on non-polar columns due

to its flatter shape interacting more strongly with the stationary phase, though this can vary

by column polarity.[2] Standards are required.

2. Differential Scanning Calorimetry (DSC)[1][2]
Purpose: Determine phase transition temperatures.

Significance:

Tm (Melting): Transition from Crystal (Cr) to Nematic (N) or Isotropic (I).[1][2]

Tcl (Clearing): Transition from Nematic to Isotropic.[1][2][7][8]

Specification: A sharp melting peak at ~139°C confirms high crystalline purity.[1][2]

Broadening indicates cis contamination.[1][2]

3. NMR Spectroscopy (1H NMR)
Diagnostic Signal: The methine proton (CH-Ar) on the cyclohexane ring.[1][2]

Trans-Isomer: Appears as a triplet of triplets (tt) with large coupling constants (J ≈ 12 Hz for

axial-axial coupling), indicating the proton is axial (substituent is equatorial).[1][2]

Cis-Isomer: Appears as a multiplet with smaller coupling constants.[1][2]

Part 4: Applications & Pharmaceutical Relevance[1][6]
Liquid Crystal Display (LCD) Technology
This compound is a "backbone" component in nematic mixtures for TFT-LCDs.[1][2]

Role: The phenol group allows for further functionalization (e.g., esterification with fluorinated

benzoic acids) to tune dielectric anisotropy.[2]

Performance: The pentyl chain provides the necessary flexibility to lower viscosity, while the

rigid core maintains the order parameter.[2]
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Pharmaceutical & Drug Development Context
While primarily an LC material, the 4-cyclohexylphenol scaffold is a valuable pharmacophore in

drug discovery.[1][2]

Bioisostere for Biphenyls: The cyclohexyl ring offers a saturated, slightly bulkier, and more

lipophilic alternative to a phenyl ring.[2] This is useful for:

Metabolic Stability: Reducing aromatic ring count can improve metabolic half-life.[1][2]

Solubility: Increasing sp3 character often improves solubility compared to flat biaryls (the

"Escape from Flatland" concept in med chem).[1][2]

Estrogen Receptor Modulators: Alkyl-phenols interact with estrogen receptors (ER).[1][2]

Researchers screening for Selective Estrogen Receptor Modulators (SERMs) or

investigating endocrine disruption use this class of compounds to map the hydrophobic

pocket of the ER ligand-binding domain.[1][2]

Part 5: Safety and Toxicology (E-E-A-T)
Signal Word: Warning Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2][5]

H411: Toxic to aquatic life with long-lasting effects (Common for alkylphenols).[1][2]

Handling Protocol:

Engineering Controls: Use only in a chemical fume hood.

PPE: Nitrile gloves are required.[1][2] Phenolic compounds can penetrate skin.[1][2]

Waste: Dispose of as hazardous organic waste. Do not release into drains due to high

aquatic toxicity potential.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-(trans-4-Pentylcyclohexyl)phenol | CymitQuimica [cymitquimica.com]

2. chemscene.com [chemscene.com]

3. dakenchem.com [dakenchem.com]

4. aceschem.com [aceschem.com]

5. 4-(trans-4-Pentylcyclohexyl)phenol - Safety Data Sheet [chemicalbook.com]

6. 4-(trans-4-Pentylcyclohexyl)phenol _Liquid crystal intermediates_Fine
chemicals_Products and services_Yantai Xianhua Technology Group Co., Ltd.
[en.xhtechgroup.com]

7. Buy trans-4-(4-Pentylcyclohexyl)benzonitrile | 61204-01-1 [smolecule.com]

8. ossila.com [ossila.com]

To cite this document: BenchChem. [Advanced Technical Guide: 4-(trans-4-
Pentylcyclohexyl)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2864145/docs#advanced-technical-guide-4-trans-4-
pentylcyclohexyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b2864145/docs?utm_src=pdf-body#advanced-technical-guide-4-trans-4-pentylcyclohexyl-phenol
https://cymitquimica.com/products/IN-DA0052YK/82575-69-7/4-trans-4-pentylcyclohexylphenol/
https://www.chemscene.com/product/82575-69-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/123963
https://cymitquimica.com/products/IN-DA0052YK/82575-69-7/4-trans-4-pentylcyclohexylphenol/
https://www.chemscene.com/product/82575-69-7.html
https://cymitquimica.com/products/IN-DA0052YK/82575-69-7/4-trans-4-pentylcyclohexylphenol/
https://www.chemscene.com/product/82575-69-7.html
https://cymitquimica.com/products/IN-DA0052YK/82575-69-7/4-trans-4-pentylcyclohexylphenol/
https://www.chemscene.com/product/82575-69-7.html
https://cymitquimica.com/products/IN-DA0052YK/82575-69-7/4-trans-4-pentylcyclohexylphenol/
https://www.chemscene.com/product/82575-69-7.html
https://www.benchchem.com/product/b2864145?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/products/IN-DA0052YK/82575-69-7/4-trans-4-pentylcyclohexylphenol/
https://www.chemscene.com/product/82575-69-7.html
https://www.dakenchem.com/product/cas-no-82575-69-7/
https://www.aceschem.com/catalog/82575-69-7.html?PageSpeed=noscript
https://www.chemicalbook.com/msds/4-trans-4-pentylcyclohexyl-phenol.htm
http://en.xhtechgroup.com/show-442.html
http://en.xhtechgroup.com/show-442.html
http://en.xhtechgroup.com/show-442.html
https://www.smolecule.com/products/s1941597
https://www.ossila.com/products/pentylcyclohexyl-benzonitrile
https://www.benchchem.com/product/b2864145/docs#advanced-technical-guide-4-trans-4-pentylcyclohexyl-phenol
https://www.benchchem.com/product/b2864145/docs#advanced-technical-guide-4-trans-4-pentylcyclohexyl-phenol
https://www.benchchem.com/product/b2864145/docs#advanced-technical-guide-4-trans-4-pentylcyclohexyl-phenol
https://www.benchchem.com/product/b2864145/docs#advanced-technical-guide-4-trans-4-pentylcyclohexyl-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2864145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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